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Compound of Interest

Compound Name: 3-Hexanone

Cat. No.: B147009 Get Quote

The safe and compliant disposal of 3-Hexanone is critical for ensuring laboratory safety and

environmental protection. As a flammable and potentially hazardous chemical, adherence to

established protocols is paramount for researchers, scientists, and drug development

professionals. This guide provides essential, step-by-step information for the proper handling

and disposal of 3-Hexanone waste.

Immediate Safety and Handling
Before beginning any disposal-related activities, it is crucial to be aware of the hazards

associated with 3-Hexanone. It is a highly flammable liquid and vapor, and it can cause skin,

eye, and respiratory irritation.[1][2] Vapors may form explosive mixtures with air.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 3-
Hexanone waste:

Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory.

[1][3]

Hand Protection: Use chemical-resistant gloves, such as those made of rubber or neoprene.

[1][2]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b147009?utm_src=pdf-interest
https://www.benchchem.com/product/b147009?utm_src=pdf-body
https://www.benchchem.com/product/b147009?utm_src=pdf-body
https://www.benchchem.com/product/b147009?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_3_Isopropenylcyclohexanone_A_Procedural_Guide.pdf
https://semiochemical.com/wp-content/uploads/2019/09/3-hydroxy-2-hexanone.pdf
https://www.fishersci.com/store/msds?partNumber=AC146902500&productDescription=3-HEXANONE%2C+98%25+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b147009?utm_src=pdf-body
https://www.benchchem.com/product/b147009?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_3_Isopropenylcyclohexanone_A_Procedural_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC146902500&productDescription=3-HEXANONE%2C+98%25+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_3_Isopropenylcyclohexanone_A_Procedural_Guide.pdf
https://semiochemical.com/wp-content/uploads/2019/09/3-hydroxy-2-hexanone.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_3_Isopropenylcyclohexanone_A_Procedural_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC146902500&productDescription=3-HEXANONE%2C+98%25+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: In poorly ventilated areas or if vapors are generated, a respirator

may be necessary.[1]

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative safety and shipping data

for 3-Hexanone. This information is critical for risk assessment and logistical planning.

Property Value Source

CAS Number 589-38-8 [3]

UN Number UN1224 [3]

Hazard Class 3 (Flammable Liquid) [3]

Packing Group II

GHS Classification Flammable Liquid (Category 2)

Partition Coefficient (log Pow) 1.24 [4]

Step-by-Step Disposal Protocol
The primary directive for the disposal of 3-Hexanone is to use a licensed and approved waste

disposal company.[1][4] Under no circumstances should it be poured down the drain or

discarded into the environment.[1][4]

1. Waste Collection:

Collect all waste containing 3-Hexanone, including unused product, reaction residues, and

contaminated materials (e.g., absorbent pads, gloves, pipette tips), in a designated waste

container.[1][5]

Do not mix 3-Hexanone waste with other chemical waste streams unless explicitly permitted

by your institution's waste management plan.[4]

2. Containerization:

Use a container that is suitable for flammable liquid waste and can be securely sealed.[1][6]
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Ensure the container is chemically compatible with ketones.

Leave chemicals in their original containers for disposal when possible.[4]

3. Labeling:

Clearly label the waste container with "Hazardous Waste," the chemical name "3-
Hexanone," and all relevant hazard symbols (e.g., flammable).[1]

Attach a properly filled-out hazardous waste tag as required by your institution and local

regulations.

4. Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated area

specifically for flammable liquid waste.[3]

The storage area must be away from heat, sparks, open flames, and other sources of

ignition.[3][4]

Ensure that eyewash stations and safety showers are located near the storage location.[3]

5. Professional Disposal:

Arrange for the collection of the chemical waste through your institution's Environmental

Health & Safety (EHS) office or a licensed hazardous waste disposal company.[4]

Provide the waste disposal company with the Safety Data Sheet (SDS) for 3-Hexanone to

ensure they have all necessary information for safe handling.[1]

Chemical waste generators are responsible for consulting local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[3]

Spill Management
In the event of a 3-Hexanone spill, immediate action is required to contain the substance and

prevent contamination.
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Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and

ensure the space is well-ventilated.[1]

Control Ignition Sources: Remove all sources of ignition, such as open flames, hot surfaces,

and sparking equipment.[3][4] Use only non-sparking tools for cleanup.[3]

Contain and Absorb: Contain the spill using an inert, liquid-absorbent material (e.g.,

Chemizorb®).[3]

Collect Waste: Carefully collect the absorbent material and any contaminated soil or items

into a suitable, sealable container for disposal as hazardous waste.[3][5]

Decontaminate: Clean the affected area thoroughly.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-Hexanone.
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Step 1: Collection & Segregation

Step 2: Containerization & Labeling

Step 3: Temporary Storage

Step 4: Final Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

